Cas no 63070-32-6 (Benzene, 1-(2-chloroethyl)-2,4-dinitro-)

Benzene, 1-(2-chloroethyl)-2,4-dinitro- structure
63070-32-6 structure
Product Name:Benzene, 1-(2-chloroethyl)-2,4-dinitro-
CAS No:63070-32-6
MF:C8H7ClN2O4
MW:230.605180978775
CID:427253
PubChem ID:12336840
Update Time:2025-04-19

Benzene, 1-(2-chloroethyl)-2,4-dinitro- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-(2-chloroethyl)-2,4-dinitro-
    • 1-(2-chloroethyl)-2,4-dinitrobenzene
    • 63070-32-6
    • 2-(2,4-dinitrophenyl)ethyl chloride
    • OXPCAPIUVDXQJI-UHFFFAOYSA-N
    • SCHEMBL7783341
    • DTXSID90491483
    • Inchi: 1S/C8H7ClN2O4/c9-4-3-6-1-2-7(10(12)13)5-8(6)11(14)15/h1-2,5H,3-4H2
    • InChI Key: OXPCAPIUVDXQJI-UHFFFAOYSA-N
    • SMILES: ClCCC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

  • Exact Mass: 230.00951
  • Monoisotopic Mass: 230.0094344g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 91.6Ų

Experimental Properties

  • PSA: 86.28
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